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Abstract
Demethylcarolignan E is a complex lignan natural product. This technical guide aims to

provide a comprehensive overview of its physical and chemical properties. However, a

thorough search of publicly available scientific literature and databases reveals a significant

lack of detailed experimental data on this specific compound. While basic identifiers are

available, crucial information regarding its biological activities, specific physical constants, and

spectral data remains largely unpublished or inaccessible. This document summarizes the

available information and highlights the current knowledge gaps, underscoring the need for

further research to elucidate the full potential of Demethylcarolignan E.

Introduction
Lignans are a large class of polyphenolic compounds found in plants, known for their diverse

biological activities, including antioxidant, anti-inflammatory, and anticancer effects.

Demethylcarolignan E, as a member of this family, represents a molecule of interest for

potential pharmaceutical and nutraceutical applications. Its complex structure suggests the

possibility of unique biological interactions. This guide serves to consolidate the known
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information about Demethylcarolignan E and to provide a foundation for future research

endeavors.

Chemical and Physical Properties
The fundamental chemical and physical properties of a compound are essential for its study

and application. For Demethylcarolignan E, the available data is limited to basic molecular

identifiers.

Table 1: Physical and Chemical Properties of Demethylcarolignan E

Property Value Source

CAS Number 873694-46-3 [1]

Molecular Formula C₃₉H₄₀O₁₃ [1]

Molecular Weight 716.73 g/mol [1]

SMILES String

COc1cc(C=CC(=O)OCCCc2cc

c(O--INVALID-LINK----

INVALID-LINK--

c3ccc(O)c(OC)c3)c(O)c2)ccc1

O

[1]

Solubility Soluble in DMSO [1]

Storage Temperature -20°C [1]

Melting Point Data not available

Appearance Data not available

Note: The SMILES (Simplified Molecular Input Line Entry System) string provides a linear

representation of the molecule's two-dimensional structure.

Spectral Data
Spectroscopic data is critical for the structural elucidation and confirmation of a chemical

compound. Unfortunately, specific spectral data for Demethylcarolignan E, including Nuclear
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Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), are not

readily available in the public domain.

¹H and ¹³C NMR: Detailed proton and carbon NMR spectra, which would provide information

about the chemical environment of each atom, have not been found.

Infrared (IR) Spectroscopy: IR spectral data, which would identify the functional groups

present in the molecule, is currently unavailable.

Mass Spectrometry (MS): While the molecular weight is known, the mass spectrum, which

would provide information about the fragmentation pattern and confirm the molecular weight,

has not been publicly documented.

Biological Activity and Signaling Pathways
A comprehensive search for the biological activities of Demethylcarolignan E did not yield any

specific studies. While the broader class of lignans is known to possess various

pharmacological properties, no in vitro or in vivo studies detailing the effects of

Demethylcarolignan E on any biological system have been identified. Consequently, there is

no information on its mechanism of action, potential therapeutic targets, or any associated

signaling pathways.

Experimental Protocols
Given the absence of published research on the biological activities of Demethylcarolignan E,

no specific experimental protocols can be provided. The development of such protocols would

be contingent on the discovery of its biological effects.

Logical Workflow for Future Research
The lack of data on Demethylcarolignan E presents a clear opportunity for novel research.

The following workflow outlines a logical progression for investigating this compound.
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Logical Workflow for Demethylcarolignan E Research

Compound Acquisition and Verification

Initial Screening

Mechanism of Action Studies

Preclinical Development

Source or Synthesize
Demethylcarolignan E

Structural Verification
(NMR, MS, IR)

In Vitro Bioactivity Screening
(e.g., anticancer, antioxidant,

anti-inflammatory assays)

Proceed if structure confirmed

Identify Active Pathways

If activity is observed

Target Identification and Validation

In Vivo Efficacy and
Toxicity Studies

If target is validated

Click to download full resolution via product page

Caption: A proposed workflow for the systematic investigation of Demethylcarolignan E.
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Conclusion and Future Outlook
Demethylcarolignan E remains a largely uncharacterized natural product. While its basic

chemical identity is established, the absence of data on its physical properties, spectral

characteristics, and biological activities represents a significant knowledge gap. The scientific

community is encouraged to undertake foundational research to explore the potential of this

molecule. Future studies should focus on its isolation or synthesis, followed by comprehensive

spectroscopic analysis and broad-spectrum biological screening. Such efforts are crucial to

unlock the potential therapeutic applications of Demethylcarolignan E and to expand our

understanding of the diverse chemical and biological world of lignans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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